Cas no 2172530-18-4 (({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine)

Technical Introduction: ({1-3-(Dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine is a structurally complex tertiary amine derivative featuring a 1,2,3-triazole core. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis due to its functionalized triazole moiety and flexible alkylamino side chains. The dimethylamino and methylamine substituents enhance its reactivity in nucleophilic and coordination chemistry, making it suitable for further derivatization. Its well-defined molecular architecture allows for precise modifications, supporting applications in ligand design or bioactive molecule development. The compound's stability under standard conditions ensures reliable handling in synthetic workflows. Analytical characterization is facilitated by its distinct spectral properties, aiding in quality control.
({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine structure
2172530-18-4 structure
Product Name:({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
CAS No:2172530-18-4
MF:C11H23N5
MW:225.33382153511
CID:5568205
PubChem ID:165594632
Update Time:2025-08-04

({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1596231
    • ({1-[3-(dimethylamino)propyl]-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
    • 2172530-18-4
    • ({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
    • Inchi: 1S/C11H23N5/c1-5-11-10(9-12-2)13-14-16(11)8-6-7-15(3)4/h12H,5-9H2,1-4H3
    • InChI Key: SPBRBXQAVXORJH-UHFFFAOYSA-N
    • SMILES: N1(C(CC)=C(CNC)N=N1)CCCN(C)C

Computed Properties

  • Exact Mass: 225.19534575g/mol
  • Monoisotopic Mass: 225.19534575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46Ų

({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine Pricemore >>

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Additional information on ({1-3-(dimethylamino)propyl-5-ethyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine

Compound Introduction: ({1-3-(dimethylaminopropyl-5-ethyl-1H-1,2,3-triazol-4-yl})methyl)(methylamine) and CAS No. 2172530-18-4

The compound with the CAS number 2172530-18-4 and the molecular formula ({1-3-(dimethylaminopropyl-5-ethyl-1H-1,2,3-triazol-4-yl})methyl)(methylamine) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The presence of a dimethylaminopropyl group and a 1H-1,2,3-triazol ring system contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole ring, in particular, is well-known for its role in various bioactive molecules. The incorporation of the methylamine moiety into this structure enhances its pharmacological profile, making it an attractive scaffold for drug discovery. This compound's ability to interact with biological targets in a unique manner suggests that it could be utilized in the development of new treatments for various diseases.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The dimethylaminopropyl group is a key functional moiety that influences the compound's solubility and bioavailability. Additionally, the 5-ethyl substituent on the triazole ring adds another layer of complexity to its chemical behavior. These structural features make this compound a fascinating subject for further study.

Recent research has highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. The use of computational methods has become increasingly prevalent in predicting the binding affinity and mode of action of such compounds. In the case of CAS no. 2172530-18-4, computational studies have suggested that it may interact with enzymes and receptors involved in critical biological pathways. This has opened up new avenues for exploring its potential therapeutic applications.

The pharmaceutical industry is continually seeking innovative compounds that can address unmet medical needs. The unique structural features of this compound make it a valuable asset in the search for new drugs. Its potential applications span across various therapeutic areas, including oncology, neurology, and inflammation. The ability to modulate biological pathways with precision is crucial in developing effective treatments, and this compound shows promise in this regard.

In conclusion, the compound with CAS number 2172530-18-4 and the name ({1-3-(dimethylaminopropyl-5-ethyl-1H-1,2,3-triazol-4-yl})methyl)(methylamine) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties, it is likely that this compound will play an important role in future therapeutic strategies.

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